Cas no 904825-79-2 (2,5-difluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide)

• Product Name: 2,5-difluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• CAS No: 904825-79-2
• MF: C₂₀H₁₈F₂N₄O₂S
• MW: 416.444329738617
• CID: 5854889
• PubChem ID: 7520765
• Update Time: 2025-11-01

2,5-difluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,5-difluoro-N-[3-[6-(1-pyrrolidinyl)-3-pyridazinyl]phenyl]-
• 904825-79-2
• AKOS002065789
• CHEMBL1533458
• NCGC00132428-01
• 2,5-difluoro-N-(3-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)benzenesulfonamide
• G620-0383
• 2,5-difluoro-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide
• CCG-83908
• HMS1892C14
• F2588-0251
• 2,5-difluoro-N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide
• 2,5-difluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

• Inchi： 1S/C20H18F2N4O2S/c21-15-6-7-17(22)19(13-15)29(27,28)25-16-5-3-4-14(12-16)18-8-9-20(24-23-18)26-10-1-2-11-26/h3-9,12-13,25H,1-2,10-11H2
• InChI Key： IGSHXDWYVNUWGF-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN=C(N4CCCC4)C=C3)=C2)(=O)=O)=CC(F)=CC=C1F

Computed Properties

• Exact Mass: 416.11185333g/mol
• Monoisotopic Mass: 416.11185333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• Boiling Point: 649.4±65.0 °C(Predicted)
• pka: 7.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2,5-difluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

Comprehensive Overview of 2,5-difluoro-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide (CAS No. 904825-79-2)

The compound 2,5-difluoro-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide (CAS No. 904825-79-2) is a sulfonamide derivative with a unique structural framework, combining a pyridazine core and a benzene sulfonamide moiety. This molecular architecture has garnered significant interest in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of difluoro substitutions and a pyrrolidine ring enhances its binding affinity to biological targets, making it a candidate for drug discovery programs targeting enzymes and receptors.

Recent studies highlight the growing demand for sulfonamide-based compounds in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. The pyridazine scaffold, as seen in this molecule, is frequently explored for its role in modulating protein-protein interactions. Researchers are increasingly focusing on structure-activity relationship (SAR) studies to optimize such compounds for improved pharmacokinetic properties. With the rise of AI-driven drug discovery, computational tools are being employed to predict the binding modes of 2,5-difluoro-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide, accelerating its potential applications.

From a synthetic perspective, the preparation of this compound involves multi-step organic reactions, including Suzuki coupling and sulfonylation. Its CAS No. 904825-79-2 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance. The compound’s solubility and stability under physiological conditions are critical factors being investigated, as these properties influence its bioavailability and therapeutic efficacy.

In the context of environmental and green chemistry, there is a push to develop sustainable synthetic routes for such derivatives. The incorporation of fluorine atoms is known to enhance metabolic stability, a feature highly sought after in modern drug design. As the pharmaceutical industry shifts toward precision medicine, tailored molecules like 2,5-difluoro-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide are expected to play a pivotal role in addressing unmet medical needs.

Given the increasing popularity of heterocyclic chemistry in academia and industry, this compound exemplifies the convergence of innovation and practicality. Its potential applications span cancer therapeutics, central nervous system (CNS) disorders, and anti-inflammatory agents. Future research directions may include in vivo efficacy studies and formulation development to translate laboratory findings into clinical benefits.